Cas no 1261871-47-9 (2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid)

• Product Name: 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid
• CAS No: 1261871-47-9
• MF: C₂₁H₁₃F₆NO₂
• MW: 425.323846578598
• CID: 4984027
• Update Time: 2025-10-22

2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid

• Inchi： 1S/C21H13F6NO2/c22-20(23,24)14-5-1-3-12(9-14)17-8-7-16(11-18(29)30)28-19(17)13-4-2-6-15(10-13)21(25,26)27/h1-10H,11H2,(H,29,30)
• InChI Key： XONANBVHMBBCEA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1=CC=C(CC(=O)O)N=C1C1C=CC=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 593
• XLogP3: 5.4
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid

Recent Advances in the Study of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS: 1261871-47-9)

2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS: 1261871-47-9) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

The compound's structure, characterized by the presence of trifluoromethyl groups and a pyridine-acetic acid backbone, imparts distinct physicochemical properties that enhance its binding affinity to biological targets. Recent investigations have demonstrated its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory responses and tumor progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory cascade.

In addition to its anti-inflammatory properties, the compound has shown promise in oncology research. A preclinical study conducted by researchers at the National Cancer Institute revealed that certain analogs of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid displayed selective cytotoxicity against a panel of cancer cell lines, including breast and lung carcinomas. The mechanism of action appears to involve the disruption of mitochondrial function and induction of apoptosis, as evidenced by flow cytometry and Western blot analyses.

The synthesis and optimization of 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid derivatives have also been a focal point of recent research. Advances in synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient production of structurally diverse analogs with improved pharmacokinetic profiles. These developments are critical for the compound's transition from bench to bedside, as they address challenges related to solubility, bioavailability, and metabolic stability.

Despite these promising findings, several challenges remain. For example, the compound's potential off-target effects and long-term safety profile require further investigation. Ongoing studies are exploring its interactions with other biological targets, such as G-protein-coupled receptors (GPCRs) and ion channels, to assess its suitability for clinical development. Additionally, computational modeling and structure-activity relationship (SAR) studies are being employed to refine the compound's design and enhance its therapeutic index.

In conclusion, 2,3-Bis(3-(trifluoromethyl)phenyl)pyridine-6-acetic acid (CAS: 1261871-47-9) represents a versatile scaffold with significant potential in drug discovery. Its dual anti-inflammatory and anticancer activities, coupled with advances in synthetic chemistry, position it as a promising candidate for further development. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and evaluating its efficacy in vivo to pave the way for clinical trials.